Physicochemical Property Comparison: Lipophilicity (LogP) and Molecular Weight as Determinants of Bioavailability
The lipophilicity of [1-(2-Fluorophenyl)ethyl](propan-2-yl)amine, a critical parameter for passive membrane permeability and bioavailability, can be differentiated from its primary amine analog using in silico predictions. While experimentally measured logP values are not available, computational models consistently estimate a higher logP for the target compound due to the additional N-isopropyl group, which increases the overall molecular weight from 139.17 to 181.25 g/mol . This predicted increase in lipophilicity suggests enhanced ability to cross biological membranes compared to the less lipophilic 1-(2-fluorophenyl)ethylamine, though this comes at the potential cost of reduced aqueous solubility. The specific ortho-fluorine substitution further modulates the compound's overall polarity and hydrogen-bonding capacity, distinguishing it from its meta- and para-fluoro isomers [1]. For instance, the para-fluoro isomer [1-(4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1021091-73-5) shares the same molecular formula and weight but presents a different molecular dipole moment, which can influence its interaction with polar biological targets and its chromatographic behavior.
ΔLogP +1.2–1.5 (est.)
| Evidence Dimension | Predicted Lipophilicity (LogP) and Molecular Weight |
|---|---|
| Target Compound Data | Molecular Weight: 181.25 g/mol; LogP: ~2.8-3.0 (estimated range based on class and structural analogs) |
| Comparator Or Baseline | 1-(2-fluorophenyl)ethylamine (CAS 74788-44-6): Molecular Weight 139.17 g/mol, predicted LogP ~1.5-1.8 |
| Quantified Difference | 30.2% increase in molecular weight; estimated LogP increase of ~1.2-1.5 log units |
| Conditions | In silico predictions based on chemical structure and class-level trends for secondary vs. primary amines. |
Why This Matters
Higher predicted lipophilicity may translate to improved membrane permeability, a key factor for researchers evaluating this compound as a potential CNS-penetrant tool or prodrug candidate, distinguishing it from its less lipophilic primary amine analog.
- [1] Kuujia.com. 1-(2-Fluorophenyl)ethyl(propan-2-yl)amine. CAS 1019477-67-8. Accessed 2026. View Source
